![molecular formula C17H21BrClNO2 B4408158 (5-bromo-2-ethoxybenzyl)(4-methoxybenzyl)amine hydrochloride](/img/structure/B4408158.png)
(5-bromo-2-ethoxybenzyl)(4-methoxybenzyl)amine hydrochloride
Overview
Description
(5-bromo-2-ethoxybenzyl)(4-methoxybenzyl)amine hydrochloride, also known as BMEB, is a chemical compound that has been extensively studied for its potential use in scientific research. BMEB is a derivative of benzylamine and has been found to exhibit a range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.
Mechanism of Action
(5-bromo-2-ethoxybenzyl)(4-methoxybenzyl)amine hydrochloride is believed to exert its effects through the inhibition of certain enzymes, including monoamine oxidases and catechol-O-methyltransferase. These enzymes play important roles in the metabolism of neurotransmitters and other biologically active compounds, making this compound a valuable tool for studying the biochemical pathways involved in these processes.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects, including the inhibition of certain enzymes and the modulation of neurotransmitter levels. This compound has also been found to exhibit anti-inflammatory and analgesic effects, making it a potential therapeutic agent for various conditions.
Advantages and Limitations for Lab Experiments
(5-bromo-2-ethoxybenzyl)(4-methoxybenzyl)amine hydrochloride has several advantages for use in laboratory experiments, including its high purity and well-documented synthesis method. However, this compound also has some limitations, including its potential toxicity and the need for careful handling and storage.
Future Directions
There are several potential future directions for research on (5-bromo-2-ethoxybenzyl)(4-methoxybenzyl)amine hydrochloride, including the development of new drugs based on its structure and the investigation of its potential therapeutic applications. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various biochemical pathways.
Scientific Research Applications
(5-bromo-2-ethoxybenzyl)(4-methoxybenzyl)amine hydrochloride has been used in a variety of scientific research applications, including studies on the mechanism of action of various compounds and the development of new drugs. This compound has been found to exhibit inhibitory effects on certain enzymes, making it a valuable tool for studying enzyme kinetics and drug development.
properties
IUPAC Name |
N-[(5-bromo-2-ethoxyphenyl)methyl]-1-(4-methoxyphenyl)methanamine;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20BrNO2.ClH/c1-3-21-17-9-6-15(18)10-14(17)12-19-11-13-4-7-16(20-2)8-5-13;/h4-10,19H,3,11-12H2,1-2H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXNPCUZSJHGJQB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)Br)CNCC2=CC=C(C=C2)OC.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21BrClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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